cis-2,5-Diazabicyclo[4.2.0]octane dihydrochloride

• IUPAC Name: (1S,6R)-2,5-diazabicyclo[4.2.0]octane;dihydrochloride
• InChI: InChI=1S/C6H12N2.2ClH/c1-2-6-5(1)7-3-4-8-6;;/h5-8H,1-4H2;2*1H/t5-,6+
• InChI Key: YDHHOMAODDKZOZ-RUTFAPCESA-N
• Canonical SMILES: C1CC2C1NCCN2.Cl.Cl
• Isomeric SMILES: C1C[C@H]2[C@@H]1NCCN2.Cl.Cl
• Molecular Formula: C6H14Cl2N2
• Molecular Weight: 185.09 g/mol

Description

Cis-2,5-Diazabicyclo[4.2.0]octane dihydrochloride (DBOCH2Cl) is a cyclic amine salt that has seen increasing use in scientific research over the past several decades. It is an important tool for organic synthesis, and has been used as a catalyst in a variety of reactions. Additionally, DBOCH2Cl has been studied for its potential applications in biochemistry, pharmacology, and other related fields.

Scientific Research Applications

Cis-2,5-Diazabicyclo[4.2.0]octane dihydrochloride has a wide range of applications in scientific research. It has been used as a catalyst in organic synthesis, particularly in the synthesis of cyclic and heterocyclic compounds. Additionally, it has been used as a ligand in coordination chemistry, and as a reagent in bioconjugation reactions. It has also been used in the synthesis of drugs, and as a chiral auxiliary in asymmetric synthesis.

Mechanism of Action

The mechanism of action of cis-2,5-Diazabicyclo[4.2.0]octane dihydrochloride is not well understood. However, it is believed that the cyclic amine salt acts as a Lewis base, and is able to coordinate with Lewis acids, such as transition metals, to form complexes. Additionally, the salt can act as a nucleophile, and can react with electrophiles such as carbonyl compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of cis-2,5-Diazabicyclo[4.2.0]octane dihydrochloride are not well understood. However, it has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, it has been shown to interact with the GABA-A receptor, and has been shown to have an effect on the activity of certain proteins.

Advantages and Limitations for Lab Experiments

Cis-2,5-Diazabicyclo[4.2.0]octane dihydrochloride has several advantages for laboratory experiments. It is a relatively stable compound, and is soluble in a variety of solvents. Additionally, it is relatively inexpensive, and is easy to synthesize. However, it also has some limitations. It is not very soluble in water, and is not very stable in the presence of strong acids or bases.

Future Directions

The potential future directions for cis-2,5-Diazabicyclo[4.2.0]octane dihydrochloride are numerous. It could be used as a catalyst in the synthesis of more complex organic compounds, or as a reagent in bioconjugation reactions. Additionally, it could be studied further for its potential applications in drug synthesis, or its potential as a chiral auxiliary in asymmetric synthesis. It could also be studied further for its biochemical and physiological effects, and its potential therapeutic applications. Finally, it could be used in the development of new materials, such as polymers or nanomaterials.

Synthesis Methods

Cis-2,5-Diazabicyclo[4.2.0]octane dihydrochloride is synthesized through a process known as reductive amination. This process involves the reaction of an aldehyde or ketone with an amine, such as 2,5-diazabicyclo[4.2.0]octane (DBO), in the presence of a reducing agent, such as sodium borohydride. The reaction produces cis-2,5-Diazabicyclo[4.2.0]octane dihydrochloride, as well as other products, depending on the specific aldehyde or ketone that is used. The reaction can be carried out in an aqueous or organic solvent, and the reaction conditions can be adjusted in order to optimize the yield of cis-2,5-Diazabicyclo[4.2.0]octane dihydrochloride.